Cas no 68340-12-5 ((3-azidoprop-1-en-1-yl)benzene)

• Product Name: (3-azidoprop-1-en-1-yl)benzene
• CAS No: 68340-12-5
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 393356
• PubChem ID: 10888193
• Update Time: 2025-10-22

(3-azidoprop-1-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, [(1E)-3-azido-1-propenyl]-
• (3-azidoprop-1-en-1-yl)benzene
• (E)-(3-Azido-propenyl)-benzene
• EN300-273090
• SCHEMBL13655498
• 3-azidoprop-1-en-1-yl]benzene
• 68340-12-5
• 57294-86-7
• Cinnamyl azide
• [(E)-3-azidoprop-1-enyl]benzene

• Inchi： 1S/C9H9N3/c10-12-11-8-4-7-9-5-2-1-3-6-9/h1-7H,8H2/b7-4+
• InChI Key： VKGXVGRJSAWWRA-QPJJXVBHSA-N
• SMILES： N(C/C=C/C1C=CC=CC=1)=[N+]=[N-]

Computed Properties

• Exact Mass: 159.07977
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• PSA: 48.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (3-azidoprop-1-en-1-yl)benzene

Comprehensive Overview of (3-azidoprop-1-en-1-yl)benzene (CAS No. 68340-12-5): Properties, Applications, and Innovations

(3-azidoprop-1-en-1-yl)benzene, with the CAS registry number 68340-12-5, is an organic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis, material science, and pharmaceutical research. This compound, often referred to as 3-azidopropenylbenzene, features a unique structure combining an aromatic benzene ring with an azido-functionalized propene group. Its molecular formula, C9H9N3, and reactive azide group make it a valuable intermediate in click chemistry reactions, particularly in Huisgen cycloaddition processes.

The growing interest in (3-azidoprop-1-en-1-yl)benzene is closely tied to advancements in bioorthogonal chemistry and polymer modification. Researchers frequently search for terms like "azide-functionalized benzene derivatives" or "click chemistry reagents", reflecting its relevance in modern synthetic methodologies. Its ability to undergo strain-promoted azide-alkyne cycloaddition (SPAAC) has made it a cornerstone in labeling biomolecules, designing smart materials, and developing drug delivery systems.

From a structural perspective, the compound's vinyl azide moiety offers exceptional reactivity, enabling efficient conjugation with alkynes under mild conditions. This property aligns with the current trend toward green chemistry, as it reduces the need for toxic catalysts or high-energy reaction conditions. Laboratories focusing on bioconjugation or surface functionalization often prioritize CAS 68340-12-5 due to its balance of stability and reactivity.

In material science, 3-azidopropenylbenzene is increasingly used to modify nanoparticles and hydrogels, addressing popular queries like "azide-modified polymers for biomedical applications". Its incorporation into photoresists and 3D printing resins has also been explored, capitalizing on the demand for high-precision fabrication technologies. The compound’s role in creating self-healing materials further highlights its potential in sustainable innovation.

Safety and handling of (3-azidoprop-1-en-1-yl)benzene follow standard organic chemical protocols, with emphasis on avoiding prolonged exposure to light or heat due to the azide group's sensitivity. While not classified as hazardous under normal conditions, proper storage in cool, dark environments is recommended—a point frequently raised in chemical safety forums and MSDS documentation searches.

The commercial availability of CAS 68340-12-5 through specialty chemical suppliers has expanded its accessibility to academic and industrial researchers. Pricing trends and bulk purchase options are common search topics, reflecting its economic viability for large-scale applications. Recent patents involving this compound often cite its utility in OLED materials and conductive polymers, areas dominating materials science discussions.

Future prospects for (3-azidoprop-1-en-1-yl)benzene include potential breakthroughs in targeted therapeutics and responsive coatings. As the scientific community prioritizes multifunctional reagents, this compound’s dual aromatic-azide character positions it as a key player in next-generation chemical design. Its integration with machine learning-assisted synthesis platforms further underscores its alignment with cutting-edge research trends.